Cas no 133083-16-6 (2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester)

133083-16-6 structure
Product name:2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester
2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester
- ethyl (Z)-2-acetamido-3-(3,4-dihydroxyphenyl)prop-2-enoate
- N-acetyl-alpha, beta-dehydro-3,4-dihydroxyphenylalanine ethyl ester
- ethyl (2Z)-2-(acetylamino)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- Nac-delta-dee
- N-Acetyl-delta-dopa ethyl ester
- 133083-16-6
- 2-Propenoic acid, 2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester
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- Inchi: InChI=1S/C13H15NO5/c1-3-19-13(18)10(14-8(2)15)6-9-4-5-11(16)12(17)7-9/h4-7,16-17H,3H2,1-2H3,(H,14,15)/b10-6-
- InChI Key: MTXVNBTUWDJENO-POHAHGRESA-N
- SMILES: CCOC(/C(=C/C1C=CC(O)=C(O)C=1)/NC(=O)C)=O
Computed Properties
- Exact Mass: 265.09505
- Monoisotopic Mass: 265.095023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 95.9
Experimental Properties
- Density: 1.309
- Boiling Point: 541.6°Cat760mmHg
- Flash Point: 281.4°C
- Refractive Index: 1.604
- PSA: 95.86
2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester Related Literature
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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2. Book reviews
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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